4-Methyl-5-phenyl-1,2-oxazol-3-amine
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Overview
Description
“4-Methyl-5-phenyl-1,2-oxazol-3-amine” is a chemical compound with the IUPAC name 4-methyl-5-phenyl-3-isoxazolamine . It has a molecular weight of 174.2 . It is a stable compound at room temperature .
Synthesis Analysis
The synthesis of oxazoline derivatives, which include “4-Methyl-5-phenyl-1,2-oxazol-3-amine”, has been a subject of interest in synthetic organic chemistry . Various synthetic protocols of oxazolines are based on the substrates involved such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc .Molecular Structure Analysis
The molecular structure of “4-Methyl-5-phenyl-1,2-oxazol-3-amine” consists of a five-membered heterocyclic ring having one nitrogen and one oxygen in its structure . The InChI code for this compound is 1S/C10H10N2O/c1-7-9(13-12-10(7)11)8-5-3-2-4-6-8/h2-6H,1H3,(H2,11,12) .Physical And Chemical Properties Analysis
“4-Methyl-5-phenyl-1,2-oxazol-3-amine” is a powder at room temperature . The storage temperature is room temperature .Scientific Research Applications
- Researchers have synthesized various thiazole derivatives and evaluated their antioxidant potential .
- Thiazoles have been investigated for their analgesic and anti-inflammatory properties. In vitro studies using acetic acid-induced writhing models demonstrated their potential as pain-relieving agents .
- Recent investigations have explored thiazole derivatives as potential inhibitors of viral entry, including SARS-CoV-2 pseudovirus models .
Antioxidant Properties
Analgesic and Anti-Inflammatory Effects
Antimicrobial and Antifungal Activity
Antiviral Potential
Antitumor and Cytotoxic Effects
Parent Material for Various Chemical Compounds
Safety and Hazards
Mechanism of Action
Target of action
Oxazole derivatives are known to interact with a variety of biological targets. The specific target of “4-Methyl-5-phenyl-1,2-oxazol-3-amine” would depend on its specific structure and functional groups .
Mode of action
The mode of action of oxazole derivatives can vary widely, depending on their specific structure and the biological target they interact with. Some oxazole derivatives are known to inhibit enzymes, while others might interact with cell receptors .
Biochemical pathways
Oxazole derivatives can affect various biochemical pathways, depending on their specific targets. For example, some oxazole derivatives are known to inhibit enzymes involved in bacterial cell wall synthesis, thereby affecting the bacterial growth pathway .
Pharmacokinetics
The pharmacokinetic properties of a compound can be influenced by factors such as its chemical structure, formulation, route of administration, and the patient’s physiological condition .
Result of action
The molecular and cellular effects of “4-Methyl-5-phenyl-1,2-oxazol-3-amine” would depend on its specific targets and mode of action. Some oxazole derivatives are known to have antimicrobial, anti-inflammatory, and anticancer effects .
Action environment
The action, efficacy, and stability of “4-Methyl-5-phenyl-1,2-oxazol-3-amine” could be influenced by various environmental factors, such as pH, temperature, and the presence of other substances. These factors can affect the compound’s solubility, stability, and ability to reach its target .
properties
IUPAC Name |
4-methyl-5-phenyl-1,2-oxazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7-9(13-12-10(7)11)8-5-3-2-4-6-8/h2-6H,1H3,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFYYXEYQFSSWJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(ON=C1N)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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